Cas no 1448036-82-5 (1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione
• CAS No: 1448036-82-5
• MF: C₁₆H₁₈ClN₃O₄
• MW: 351.784822940826
• CID: 5406467
• Update Time: 2025-05-19

1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

• Inchi： 1S/C16H18ClN3O4/c17-12-2-1-7-18-16(12)24-11-5-8-19(9-6-11)15(23)10-20-13(21)3-4-14(20)22/h1-2,7,11H,3-6,8-10H2
• InChI Key： UKUJVQXIKKORJV-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCC(OC3=NC=CC=C3Cl)CC2)=O)C(=O)CCC1=O

Additional information on 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione

Recent Advances in the Study of 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione (CAS: 1448036-82-5)

The compound 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione (CAS: 1448036-82-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to modify the compound's structure and enhance its pharmacological profile. These efforts have yielded promising results, with several derivatives demonstrating improved efficacy and reduced off-target effects in preclinical models.

In terms of biological activity, 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione has shown potent inhibitory effects on specific enzymatic targets implicated in inflammatory and neurodegenerative diseases. For instance, recent in vitro and in vivo studies have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell survival. These findings suggest that the compound could serve as a valuable tool for investigating these pathways and potentially as a lead compound for drug development.

Furthermore, pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Data from these studies indicate that 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione exhibits favorable pharmacokinetic characteristics, including reasonable oral bioavailability and a half-life conducive to once-daily dosing. These properties, combined with its demonstrated safety profile in animal models, underscore its potential as a viable candidate for further clinical development.

In conclusion, the latest research on 1-(2-{4-[(3-chloropyridin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)pyrrolidine-2,5-dione (CAS: 1448036-82-5) highlights its promising therapeutic potential and underscores the importance of continued investigation into its mechanisms and applications. Future studies are expected to focus on optimizing its structure for enhanced efficacy and safety, as well as exploring its utility in combination therapies for complex diseases. The compound's unique pharmacological properties position it as a noteworthy candidate in the ongoing quest for novel therapeutic agents.